Cas no 55959-76-7 (1,4-Butanedione, 1,4-bis(3-nitrophenyl)-)

• Product name: 1,4-Butanedione, 1,4-bis(3-nitrophenyl)-
• CAS No: 55959-76-7
• MF: C₁₆H₁₂N₂O₆
• MW: 328.27628
• CID: 350208
• PubChem ID: 13126140

1,4-Butanedione, 1,4-bis(3-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,4-Butanedione, 1,4-bis(3-nitrophenyl)-
• 1,4-bis(3-nitrophenyl)butane-1,4-dione
• SCHEMBL1986403
• 55959-76-7
• DTXSID00519980
• KYKNAJUWCUJKFD-UHFFFAOYSA-N

• Inchi： InChI=1S/C16H12N2O6/c19-15(11-3-1-5-13(9-11)17(21)22)7-8-16(20)12-4-2-6-14(10-12)18(23)24/h1-6,9-10H,7-8H2
• InChI Key： KYKNAJUWCUJKFD-UHFFFAOYSA-N
• SMILES： [N+](C1=CC=CC(C(=O)CCC(C2C=CC=C([N+]([O-])=O)C=2)=O)=C1)([O-])=O

Computed Properties

• Exact Mass: 328.06956
• Monoisotopic Mass: 328.06953611g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 464
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 126Ų
• XLogP3: 2.5

Experimental Properties

• PSA: 120.42